Cas no 66640-45-7 (1,1'-Biphenyl,2,2',4,4'-tetrachloro-5-(methylthio)-)

• Product Name: 1,1'-Biphenyl,2,2',4,4'-tetrachloro-5-(methylthio)-
• CAS No: 66640-45-7
• MF: C₁₃H₈Cl₄S
• MW: 338.079618453979
• CID: 526137
• PubChem ID: 188052
• Update Time: 2025-04-19

1,1'-Biphenyl,2,2',4,4'-tetrachloro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',4,4'-tetrachloro-5-(methylthio)-
• 1,5-dichloro-2-(2,4-dichlorophenyl)-4-methylsulfanylbenzene
• 66640-45-7
• DTXSID10216796
• 1,1'-Biphenyl, 2,2',4,4'-tetrachloro-5-(methylthio)-

• Inchi： 1S/C13H8Cl4S/c1-18-13-5-9(11(16)6-12(13)17)8-3-2-7(14)4-10(8)15/h2-6H,1H3
• InChI Key： WYWABXYSXMTDTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C1C=CC(=CC=1Cl)Cl)SC)Cl

Computed Properties

• Exact Mass: 335.91034
• Monoisotopic Mass: 335.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 393.4°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.664
• PSA: 0